Cas no 2703771-36-0 (3-(3-Bromophenyl)-3-methoxycyclobutane-1-carboxylic acid)

• Product Name: 3-(3-Bromophenyl)-3-methoxycyclobutane-1-carboxylic acid
• CAS No: 2703771-36-0
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 6010870
• PubChem ID: 165946038
• Update Time: 2025-11-04

3-(3-Bromophenyl)-3-methoxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37084715
• 2703771-36-0
• 3-(3-bromophenyl)-3-methoxycyclobutane-1-carboxylic acid
• 3-(3-Bromophenyl)-3-methoxycyclobutane-1-carboxylic acid

• Inchi： 1S/C12H13BrO3/c1-16-12(6-8(7-12)11(14)15)9-3-2-4-10(13)5-9/h2-5,8H,6-7H2,1H3,(H,14,15)
• InChI Key： LVCRERQYGNLJGL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CC(C(=O)O)C1)OC

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-Bromophenyl)-3-methoxycyclobutane-1-carboxylic acid

Research Brief on 3-(3-Bromophenyl)-3-methoxycyclobutane-1-carboxylic acid (CAS: 2703771-36-0)

3-(3-Bromophenyl)-3-methoxycyclobutane-1-carboxylic acid (CAS: 2703771-36-0) is a cyclobutane derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique cyclobutane ring substituted with a bromophenyl group, a methoxy group, and a carboxylic acid functionality, making it a versatile intermediate for the synthesis of more complex molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in targeting protein-protein interactions and enzyme inhibition.

One of the key areas of research involving 3-(3-Bromophenyl)-3-methoxycyclobutane-1-carboxylic acid is its role as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of inhibitors for a class of enzymes involved in inflammatory pathways. The study highlighted the compound's ability to modulate enzyme activity through its interaction with the active site, suggesting its potential as a lead compound for anti-inflammatory drugs.

Another significant application of this compound lies in its use in fragment-based drug discovery (FBDD). Researchers have utilized its rigid cyclobutane core to explore conformational constraints in drug design, which can enhance binding affinity and selectivity. A recent preprint on bioRxiv detailed a high-throughput screening campaign where 3-(3-Bromophenyl)-3-methoxycyclobutane-1-carboxylic acid was identified as a promising fragment for targeting a specific oncogenic protein. The study employed X-ray crystallography to elucidate the binding mode, providing valuable insights for further optimization.

In addition to its pharmacological potential, the compound has also been investigated for its chemical properties. A 2024 paper in Organic Letters described an efficient synthetic route to 3-(3-Bromophenyl)-3-methoxycyclobutane-1-carboxylic acid, emphasizing its scalability and purity. The authors reported a yield of over 80% using a photochemical [2+2] cycloaddition strategy, which could facilitate its broader adoption in industrial and academic settings.

Despite these advancements, challenges remain in the development of 3-(3-Bromophenyl)-3-methoxycyclobutane-1-carboxylic acid-based therapeutics. Issues such as metabolic stability and in vivo pharmacokinetics need to be addressed in future studies. However, the compound's structural novelty and demonstrated biological activity make it a compelling candidate for further investigation. Ongoing research is expected to explore its applications in other disease areas, including neurodegenerative disorders and infectious diseases.

In conclusion, 3-(3-Bromophenyl)-3-methoxycyclobutane-1-carboxylic acid (CAS: 2703771-36-0) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Its unique structural features and recent successes in targeting specific biological pathways underscore its potential as a valuable tool for researchers. Continued efforts to optimize its properties and expand its therapeutic scope will likely yield significant contributions to the field of chemical biology.